Disperse Blue 82
Description
Contextual Significance of Disperse Dyes in Contemporary Chemical Science
Disperse dyes represent a class of synthetic organic colorants with low water solubility, designed primarily for dyeing hydrophobic synthetic fibers like polyester (B1180765), nylon, and acetate (B1210297). colourinn.inslideshare.netnih.gov Their application process typically involves high temperatures (around 120-130°C) to facilitate the diffusion of the dye molecules into the tightly packed polymer structure of these fibers. colourinn.inhermetachem.com This method ensures vibrant, durable, and wash-fast colors. colourinn.in
From a chemical standpoint, disperse dyes are characterized by their small, polar molecular structures, often containing azo (-N=N-) or anthraquinone (B42736) chromophores, which are responsible for their color. oup.commdpi.comp2infohouse.org The absence of ionizing groups contributes to their low water solubility. slideshare.net The study of disperse dyes is significant in contemporary chemical science due to their widespread industrial use and the associated environmental and analytical challenges. cwejournal.org Research in this area encompasses the synthesis of novel dye structures with improved properties, understanding the complex dyeing mechanisms at a molecular level, and developing advanced analytical techniques for their detection and quantification in various matrices. oup.comacs.orgnih.gov
Evolution of Research Themes Pertaining to Disperse Blue 82
Research concerning Disperse Blue 82 has evolved to address various scientific inquiries. Initial studies likely focused on its synthesis and fundamental dyeing properties. Over time, as with many industrial chemicals, the research focus has expanded to include its behavior in different environments and its interactions with other substances.
A significant area of research has been the solubility of disperse dyes, including those with similar structures to Disperse Blue 82, in supercritical fluids like carbon dioxide. researchgate.net This research is driven by the development of more environmentally friendly dyeing processes that avoid the use of large volumes of water. researchgate.net
Furthermore, the detection and analysis of disperse dyes in environmental samples and consumer products have become a prominent research theme. oup.comwaters.comnih.gov This has led to the development of sophisticated analytical methods, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to identify and quantify these dyes at low concentrations. oup.comwaters.comlcms.cz The potential for some disperse dyes to contain or break down into restricted aromatic amines has also driven research into their chemical composition and purity. waters.com
Academic Rationale and Scope for Comprehensive Investigation of Disperse Blue 82
The academic rationale for a comprehensive investigation of Disperse Blue 82 stems from its identity as a monoazo dye. worlddyevariety.com Its specific chemical structure and properties warrant detailed study to understand its behavior and potential interactions.
A thorough investigation would include:
Detailed Structural Elucidation: Confirming its molecular structure using modern spectroscopic techniques.
Physicochemical Properties: Precisely determining properties such as solubility in various solvents, melting point, and spectroscopic characteristics (UV-Vis, IR).
Synthesis and Purification: Developing and optimizing synthetic routes to produce high-purity Disperse Blue 82 for research purposes.
Analytical Method Development: Creating and validating robust analytical methods for its detection and quantification in complex matrices. This is crucial for quality control in industrial applications and for environmental monitoring. oup.comdyestuffscn.com
Interaction Studies: Investigating its interaction with different fibers and chemical auxiliaries used in the dyeing process to optimize application efficiency and fastness properties. ijsrset.com
This comprehensive approach provides fundamental knowledge that can lead to the design of more efficient and sustainable dyeing processes and contributes to the broader understanding of the chemistry of disperse dyes.
Chemical and Physical Properties of Disperse Blue 82
| Property | Value | Reference |
| CAS Registry Number | 12222-80-9 | worlddyevariety.comchemblink.com |
| Molecular Formula | C₁₅H₁₈ClN₅O₃S | worlddyevariety.com |
| Molecular Weight | 365.41 g/mol | worlddyevariety.com |
| Chemical Class | Single azo dye | worlddyevariety.com |
| Color | Red-light blue, blue | worlddyevariety.com |
Note: Disperse Blue 82 shares the same chemical structure as C.I. Disperse Blue 102. worlddyevariety.comchemicalbook.com
Properties
CAS No. |
12222-80-9 |
|---|---|
Molecular Formula |
C8H13NO4 |
Origin of Product |
United States |
Synthetic Methodologies and Chemical Derivatization of Disperse Blue 82
Established Synthetic Pathways for Disperse Blue 82 and Analogous Structures
The primary synthetic routes for disperse dyes often fall into two main categories: azo coupling reactions and methods based on anthraquinone (B42736) structures.
Azo Coupling Reactions in Disperse Dye Synthesis
Azo coupling is a fundamental reaction in the synthesis of azo dyes, which constitute a significant portion of commercial dyes. tsijournals.comijirset.com This process typically involves the diazotization of a primary aromatic amine, followed by the coupling of the resulting diazonium salt with a coupling component. tsijournals.comijirset.commdpi.comsapub.org
For azo disperse dyes, the diazotization of weakly basic amines is traditionally carried out in acidic media, and the subsequent coupling reaction is also performed in an acidic environment to maintain dye stability. mdpi.com Aromatic primary amines are commonly used as precursors for the diazonium salts. mdpi.com The diazotization reaction is typically conducted at low temperatures, often between 0–5 °C, to enhance the stability of the diazonium salt intermediate. mdpi.com
The coupling component in azo dye synthesis can vary, influencing the final color and properties of the dye. mdpi.com Examples of coupling components used in the synthesis of disperse azo dyes include substituted anilines, phenols, and heterocyclic compounds. tsijournals.comijirset.comscielo.br The chemical structure of the coupling species, along with the diazonium salt intermediate, influences the properties of the resulting azo disperse dye. mdpi.com
Disperse Blue 82 is described as belonging to the single azo class, suggesting its synthesis likely involves an azo coupling reaction. worlddyevariety.com C.I. Disperse Blue 102, which shares the same chemical structure as Disperse Blue 82, is reported to be manufactured via the diazotization of 5-Nitrothiazol-2-amine and coupling with 1-(Ethyl(m-tolyl)amino)propane-1,2-diol. worlddyevariety.com This provides a specific example of the reactants involved in the synthesis of this structural class of disperse blue dyes.
Anthraquinone-Based Synthetic Routes
Anthraquinone-based dyes represent another important class of disperse dyes, known for producing a range of colors including reds, purples, and blues. china-dyestuff.comoup.com While Disperse Blue 82 is an azo dye, understanding anthraquinone-based synthesis provides context for the broader field of disperse blue dye chemistry.
Synthetic routes for anthraquinone dyes often involve reactions of substituted anthraquinones. For instance, some disperse anthraquinone dyes can be synthesized by reacting 1-amino-2-(hydroxymethyl)anthraquinone derivatives with carbonyl compounds in the presence of an acid catalyst to form 1,3-oxazine derivatives. oup.com Further reactions, such as oxidation and reaction with aromatic amines, can lead to the formation of blue disperse dyes. oup.com Another approach involves the reaction of hydroxyphenoxy- or hydroxythiophenoxy-anthraquinones with halogenated compounds or olefins. google.com
Specific examples of anthraquinone disperse dyes and their synthesis include the preparation of yellow azo-anthraquinone dyes from 1-aminoanthraquinone (B167232) via a diazotization-coupling reaction with 1-phenyl-3-methyl-5-pyrazolones. scispace.com The synthesis of disperse blue dyes based on anthraquinone structures can also involve the chlorination, sulfonation, and subsequent reactions of diaminoanthraquinones. google.com
Advanced Strategies for Disperse Blue 82 Modification
Advanced strategies in disperse dye chemistry focus on modifying existing structures to enhance performance characteristics and developing more sustainable synthetic approaches.
Functionalization for Enhanced Performance Characteristics
Functionalization of disperse dyes involves introducing specific chemical groups to the dye molecule to improve properties such as color strength, fastness to light, washing, and sublimation, and affinity for particular fibers. tsijournals.commdpi.commdpi.comsioc-journal.cnacs.org
Research has shown that the introduction of various functional groups can significantly impact the light absorption properties and color fastness of azo disperse dyes. mdpi.com For example, strong electron-withdrawing groups can improve electron pulling effects, leading to enhanced color fastness. mdpi.com The inclusion of specific end-chain chemical groups, such as aromatic, aliphatic, or azo species, also influences dye properties. mdpi.com
Studies on novel azo disperse dyes have demonstrated that incorporating functionalities like amide and ester groups can lead to improved fastness properties on fibers like polyester (B1180765) and polyamide. sioc-journal.cn The molecular structure of the dye directly impacts the color rendering yield and fastness properties after dyeing. mdpi.com
Functionalization can also aim to improve dyeability in specific dyeing methods, such as supercritical carbon dioxide dyeing. nih.gov For instance, a novel anthraquinonoid disperse reactive dye was designed with a versatile bridge group to enhance coloration properties in this medium. nih.gov
Sustainable Synthesis Approaches for Disperse Blue 82
There is a growing focus on developing sustainable synthesis approaches for dyes to minimize environmental impact. mdpi.comsci-hub.seacs.org Traditional dyeing processes often consume large amounts of water and produce significant effluent. sci-hub.seacs.org Sustainable approaches aim to reduce waste, energy consumption, and the use of hazardous chemicals.
One promising approach is the use of supercritical carbon dioxide (scCO₂) as a dyeing medium, which eliminates the need for water in the dyeing process. mdpi.comsci-hub.seacs.orgresearchgate.netresearchgate.net This method is considered environmentally friendly due to its low environmental impact and reduced risk of product denaturation. mdpi.com The synthesis of dyes suitable for scCO₂ dyeing is an area of active research. nih.govsci-hub.se
Developing efficient and environmentally friendly synthetic routes for the dyes themselves is also crucial. This includes exploring methods that reduce reaction steps, minimize by-products, and utilize less hazardous solvents. For example, novel disperse dyes have been synthesized using environmentally friendly approaches with high yields. mdpi.com Microwave irradiation and ultrasonic technology have also been investigated as methods to improve dye synthesis efficiency and reduce dyeing process effluents. nih.gov
Research is also focused on developing general synthetic routes for reactive disperse dyes that can be carried out without extensive purification steps, making them potentially suitable for industrial scale production with reduced environmental impact. sci-hub.se
Industrial Preparation Techniques and Process Optimization Studies
The industrial preparation of disperse dyes involves scaling up synthetic routes and optimizing processes for efficiency, cost-effectiveness, and environmental considerations. While specific detailed industrial processes for Disperse Blue 82 are not extensively detailed in the search results, information on the industrial preparation of disperse dyes and process optimization studies for similar compounds provides relevant insights.
Industrial production of disperse dyes typically involves the synthesis of the crude dye followed by post-processing steps to obtain commercial-grade products. china-dyestuff.com These post-processing steps include grinding the dye particles to a fine size (typically around 1 µm) to ensure proper dispersion in the dyeing bath, and the addition of dispersants and wetting agents to maintain a stable suspension. china-dyestuff.com Techniques like sand milling, seasoning, spray drying, and packaging are part of the post-processing. china-dyestuff.com Various additives, such as lignin (B12514952), MF, anti-settling agents, dustproof agents, and dispersant NNO, are used in this stage. china-dyestuff.com
Process optimization studies in dye synthesis aim to identify the best reaction conditions (temperature, pH, time, reactant ratios, catalysts, solvents) to maximize yield, purity, and desired properties while minimizing energy consumption and waste generation. Response Surface Methodology (RSM) is a statistical technique used to optimize process parameters for dye synthesis and decolorization, helping to improve process performance and reduce experimental time and costs. jmbfs.org
For anthraquinone dyes, industrial preparation can involve a sequence of reactions like nitration, phenoxylation, reduction, bromination, and post-processing. google.com However, traditional methods can produce significant waste. google.com Efforts in process optimization focus on developing methods that reduce waste and improve efficiency. For instance, a method for preparing Disperse Blue 354 aimed to reduce the amount of a hazardous reactant and lower reaction temperatures to avoid toxic gas production, while also improving yield and simplifying the process for industrial realization. google.com
While specific industrial preparation details for Disperse Blue 82 were not found, the general principles of industrial disperse dye manufacturing, involving synthesis followed by meticulous post-processing and ongoing efforts in process optimization for efficiency and sustainability, are applicable.
Advanced Analytical and Spectroscopic Characterization of Disperse Blue 82
Chromatographic Separation and Identification Techniques
Chromatographic techniques are fundamental in separating Disperse Blue 82 from complex matrices such as textile extracts or environmental samples.
High-Performance Liquid Chromatography (HPLC) is a cornerstone for the analysis of disperse dyes. waters.com A common approach involves reversed-phase HPLC, where a nonpolar stationary phase is used with a polar mobile phase. For instance, a method for determining Disperse Blue 1 (a related compound) in workplace air utilizes an Ultra C18 column with a mobile phase of acetonitrile (B52724) and ammonium (B1175870) acetate (B1210297) solution (45:55, v/v). researchgate.net The German standard procedure, DIN 54231, outlines an HPLC method for analyzing disperse dyes, often coupled with UV or mass spectrometry detection. waters.com This method employs a gradient elution on a C18 column with a mobile phase consisting of ammonium acetate and acetonitrile. waters.com
A typical HPLC setup for the analysis of a mixture of disperse dyes, including those structurally similar to Disperse Blue 82, might use the following conditions:
| Parameter | Condition |
| LC System | ACQUITY Arc waters.com |
| Column | XBridge C18, 5 µm, 2.1 x 150 mm waters.com |
| Mobile Phase A | 10 mmol Ammonium Acetate, pH 3.6 waters.com |
| Mobile Phase B | Acetonitrile waters.com |
| Flow Rate | 0.30 mL/min waters.com |
| Separation Mode | Gradient waters.com |
| Detection | Photodiode Array (PDA) and Mass Spectrometry (MS) waters.com |
This technique allows for the effective separation and quantification of Disperse Blue 82, even in the presence of impurities or other dyes. waters.com
Ultra-Performance Liquid Chromatography (UPLC) offers significant advantages over traditional HPLC, including increased speed, resolution, and sensitivity, by utilizing columns with sub-2-µm particles. gimitec.com UPLC methods have been developed for the rapid screening of numerous synthetic dyes, including disperse dyes. gimitec.com A UPLC-based method can reduce analysis times from over 15 minutes to less than 5 minutes. gimitec.com
For example, a UPLC method coupled with a tandem quadrupole mass spectrometer (MS/MS) has been developed for the analysis of various dyes. labrulez.com The conditions for such a system are detailed below:
| Parameter | Condition |
| LC System | ACQUITY UPLC H-Class labrulez.com |
| Column | ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm labrulez.com |
| Mobile Phase A | Water (containing 5 mM ammonium acetate) labrulez.com |
| Mobile Phase B | Methanol (containing 5 mM ammonium acetate) labrulez.com |
| Flow Rate | 0.6 mL/min labrulez.com |
| Detection | Tandem Quadrupole Mass Spectrometer (Xevo TQD) labrulez.com |
These methodologies provide robust, selective, and sensitive analysis, with the added benefits of reduced solvent consumption. labrulez.com
While disperse dyes themselves are generally not volatile enough for direct GC-MS analysis, this technique is invaluable for identifying their degradation products. uga.edu For instance, in studies on the photodegradation of Disperse Yellow 82, GC-MS was used to identify the major degradation products. scirp.org The analysis revealed that the dye degraded similarly in different solvents, likely through a reductive process. scirp.org
In a study on the degradation of Disperse Blue 2BLN by microalgae, GC-MS analysis of the degradation products showed that the dye's chromophore group was broken down into smaller, low-molecular-weight compounds like dibutyl phthalate, ethylbenzene, and ethyl acetate. rsc.org This demonstrates the power of GC-MS in elucidating the mechanisms of dye degradation. rsc.org
Thin Layer Chromatography (TLC) is a simple, cost-effective, and versatile technique for the qualitative analysis of disperse dyes. waters.com It is often used as a preliminary screening method. The DIN 54231 standard procedure includes TLC as a possible method for the analysis of disperse dyes. waters.com In practice, a solution of the dye extract is spotted onto a TLC plate coated with a stationary phase like silica (B1680970) gel. cetesb.sp.gov.br The plate is then developed in a chamber with a suitable mobile phase. cetesb.sp.gov.br
For a mixture of dyes, TLC can separate the components based on their differential partitioning between the stationary and mobile phases, resulting in distinct spots with different retardation factors (Rf values). For example, a mobile phase of toluene (B28343) and ethyl acetate (8:1) has been used for the separation of components in a commercial dye product. cetesb.sp.gov.br The color and fluorescence of the separated spots can provide additional identifying information. ojp.gov
Gas Chromatography-Mass Spectrometry (GC-MS) for Degradation Product Analysis
Mass Spectrometric Identification and Quantification
Mass spectrometry is a powerful tool for the definitive identification and sensitive quantification of Disperse Blue 82.
Electrospray Ionization (ESI) is a soft ionization technique that is well-suited for the analysis of polar and thermally labile molecules like disperse dyes. epa.gov When coupled with tandem mass spectrometry (MS/MS), it provides a high degree of selectivity and structural information. oup.com In ESI-MS, disperse dyes typically form positive ions, often as protonated molecules [M+H]⁺. mdpi.com
The analysis is often performed in selected reaction monitoring (SRM) mode, where specific precursor-to-product ion transitions are monitored for each target analyte. oup.com This enhances sensitivity and reduces matrix interference. oup.com High-resolution mass spectrometry (HRMS) can confirm the elemental composition of the dye. cetesb.sp.gov.br For example, the elemental composition of C.I. Disperse Blue 373 was confirmed as C₂₁H₂₁BrN₆O₆ using HRMS. cetesb.sp.gov.br
A study using an LC-ESI-MS/MS method for screening 47 synthetic dyes provided detailed parameters for the analysis, which can be adapted for Disperse Blue 82. lcms.cz
| Parameter | Condition |
| Ionization Mode | Electrospray Ionization (ESI), Positive oup.com |
| Mass Spectrometer | Triple Quadrupole lcms.cz |
| Scan Type | Multiple Reaction Monitoring (MRM) labrulez.com |
| Capillary Voltage | 0.7 kV - 5.0 kV labrulez.comoup.com |
| Source Temperature | 150 °C labrulez.com |
| Desolvation Temperature | 500 °C labrulez.com |
The fragmentation patterns obtained from MS/MS experiments are crucial for structural confirmation. nih.gov By inducing fragmentation of the precursor ion, characteristic product ions are generated that serve as a fingerprint for the compound. nih.gov
Direct Analysis in Real-Time Mass Spectrometry (DART-MS)
Direct Analysis in Real-Time Mass Spectrometry (DART-MS) is a powerful ambient ionization technique that allows for the rapid analysis of solids and liquids in their native state with minimal to no sample preparation. rsc.orgacs.org This method is particularly advantageous for the analysis of dyes on textile fibers, offering a quick and sensitive means of identification. acs.orgresearchgate.netnih.gov
In the context of textile analysis, DART-MS has been successfully employed to characterize a range of disperse dyes on polyester (B1180765) fibers. researchgate.netnih.govresearchgate.net The technique involves introducing a piece of fabric or even a single thread directly into the DART ion source. acs.orgresearchgate.net The heated, ionized gas stream desorbs and ionizes the dye molecules from the fiber surface, which are then drawn into the mass spectrometer for analysis. acs.org High-resolution mass spectrometry coupled with DART provides accurate mass measurements, enabling the confident identification of the dye compound. researchgate.netnih.gov For instance, studies have demonstrated the ability of DART-MS to detect individual dyes within mixtures on a single fiber, showcasing its sensitivity and utility in forensic and quality control applications. researchgate.net The entire process, from sample introduction to obtaining a mass spectrum, can be completed in under a minute, highlighting its efficiency. acs.org
Research has shown that DART-MS can effectively identify various classes of organic dyes, including anthraquinone-based dyes, without requiring complex extraction or derivatization procedures. acs.orgnih.gov Tandem mass spectrometry (MS/MS) experiments can further confirm the identification of the detected compounds. nih.gov The pioneering work in this area has established DART-MS as a valuable tool for the direct and rapid characterization of dyes in cultural heritage materials and commercial textiles. rsc.orgacs.org
Spectroscopic Elucidation of Disperse Blue 82 Structure and Transformations
Ultraviolet-Visible (UV-Vis) spectroscopy is a fundamental technique for both the qualitative and quantitative analysis of colored compounds like Disperse Blue 82. mt.comupi.eduijnrd.org The principle lies in the absorption of light in the UV and visible regions of the electromagnetic spectrum by molecules containing chromophoric groups. upi.eduresearchgate.net The resulting spectrum, a plot of absorbance versus wavelength, is characteristic of the compound's molecular structure and can be used for identification. mt.com
For quantitative analysis, the Beer-Lambert law is applied, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species. upi.eduijnrd.org This relationship allows for the determination of the concentration of Disperse Blue 82 in a solution by measuring its absorbance at the wavelength of maximum absorption (λmax). mt.com This method is widely used to monitor the concentration of dyes in wastewater and to study their degradation kinetics in photocatalytic or other treatment processes. tuiasi.rodntb.gov.ua For example, the degradation of Disperse Blue 79, a related dye, has been monitored by observing the decrease in its characteristic absorption peak at 575 nm. epa.gov
UV-Vis spectroscopy is also invaluable for qualitative analysis. Each dye has a unique spectral fingerprint. mt.com The UV-Vis spectrum of a mixture of disperse dyes, including C.I. Disperse Red 82, shows distinct absorption bands that can be used for simultaneous determination with the aid of multivariate calibration methods like partial least squares (PLS). researchgate.netresearchgate.net The λmax for Disperse Red 82 is noted in studies involving dye mixtures. researchgate.net Furthermore, changes in the UV-Vis spectrum, such as shifts in λmax or the appearance of new peaks, can indicate transformations of the dye molecule, for instance, during photocatalytic degradation. mdpi.com
Table 1: UV-Vis Absorption Data for Selected Disperse Dyes
| Dye Name | Concentration (mg/L) | Wavelength Range (nm) |
|---|---|---|
| C.I. Disperse Red 82 | 5 | 320-680 |
| C.I. Disperse Blue 79 | 10 | 320-680 |
| C.I. Disperse Blue 183 | 10 | 320-680 |
| C.I. Disperse Orange 25 | 10 | 320-680 |
| C.I. Disperse Yellow 211 | 10 | 320-680 |
This table is based on data from a study on the simultaneous determination of disperse dyes. researchgate.net
Fourier Transform Infrared (FT-IR) spectroscopy is a powerful technique for identifying the functional groups present in a molecule, providing a "molecular fingerprint". mdpi.com This method is based on the principle that chemical bonds vibrate at specific frequencies. When infrared radiation is passed through a sample, the molecules absorb energy at frequencies corresponding to their vibrational modes. mdpi.com An FT-IR spectrum, a plot of absorbance or transmittance against wavenumber (cm⁻¹), reveals the characteristic absorption bands of the functional groups within the molecule. mdpi.comspectroscopyonline.com
FT-IR analysis is crucial for the structural characterization of disperse dyes and for monitoring their chemical transformations. tuiasi.romdpi.com For instance, in the synthesis of new azo disperse dyes, FT-IR is used to confirm the presence of key functional groups. sci-hub.se The characteristic peaks in an FT-IR spectrum can be assigned to specific vibrational modes. For example, the FT-IR spectrum of a disperse dye might show characteristic bands for N-H bending, C=O stretching, and aromatic C=C stretching. mdpi.com
During degradation studies, FT-IR can be used to track the disappearance of characteristic peaks of the parent dye and the appearance of new peaks corresponding to degradation products. researchgate.net For example, the analysis of degraded dye samples might show changes in the region of -OH stretching vibrations or the disappearance of the azo bond (-N=N-) peak. researchgate.net The technique can be applied to raw dye powders or to dyes extracted from fibers. ojp.gov
Table 2: Representative FT-IR Characteristic Peaks for Functional Groups in Dyes
| Functional Group | Vibrational Mode | Typical Wavenumber Range (cm⁻¹) |
|---|---|---|
| O-H / N-H | Stretching | 3200-3600 |
| C-H (aromatic) | Stretching | 3000-3100 |
| C-H (aliphatic) | Stretching | 2850-2960 |
| C=O | Stretching | 1650-1750 |
| C=C (aromatic) | Stretching | 1450-1600 |
| -N=N- | Stretching | ~1596 |
| C-N | Stretching | 1000-1350 |
This table provides a generalized range for functional groups commonly found in organic dyes based on multiple sources. mdpi.commdpi.comresearchgate.net
Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable technique for the definitive elucidation of molecular structures. clariant.comprimescholars.comunl.edu It is based on the magnetic properties of atomic nuclei, such as ¹H (proton) and ¹³C. primescholars.com When placed in a strong magnetic field, these nuclei absorb and re-emit electromagnetic radiation at specific frequencies, which are highly sensitive to their chemical environment. primescholars.com
¹H and ¹³C NMR spectra provide detailed information about the carbon-hydrogen framework of a molecule. emerald.comrsc.org The chemical shift (δ) of a nucleus in an NMR spectrum indicates its electronic environment, while the splitting pattern (in ¹H NMR) reveals the number of neighboring protons. primescholars.com This information is used to piece together the structure of a compound. claremont.edu For example, the ¹H NMR spectrum of a newly synthesized azo disperse dye can confirm the presence of aromatic protons and methyl groups by their characteristic chemical shifts and splitting patterns. emerald.com Similarly, ¹³C NMR provides information on all the unique carbon atoms in the molecule. emerald.comncsu.edu
Table 3: General ¹H and ¹³C NMR Chemical Shift Ranges for Common Moieties in Dyes
| Moiety | ¹H Chemical Shift (δ, ppm) | ¹³C Chemical Shift (δ, ppm) |
|---|---|---|
| Aromatic (Ar-H) | 6.5 - 8.5 | 110 - 160 |
| Aliphatic (C-H) | 0.9 - 4.5 | 10 - 70 |
| Methyl (CH₃) | 0.9 - 2.5 | 15 - 30 |
| Methoxy (O-CH₃) | 3.5 - 4.0 | 50 - 65 |
| Amine (N-H) | 1.0 - 5.0 (variable) | - |
This table presents typical chemical shift ranges and is for illustrative purposes. unl.eduemerald.com
Diffuse Reflectance Spectroscopy (DRS), often referred to as UV-Vis DRS, is a key technique for characterizing the optical properties of solid materials, particularly in the context of photocatalysis. mdpi.comnih.gov Instead of measuring the light transmitted through a sample, DRS measures the light that is diffusely scattered from the sample's surface. shimadzu.com This technique is especially useful for powdered or opaque samples like photocatalysts. nih.gov
In studies involving the photocatalytic degradation of dyes like Disperse Blue 82, DRS is used to determine the light absorption properties of the photocatalyst (e.g., TiO₂). mdpi.comresearchgate.net The resulting spectrum reveals the wavelengths of light the material can absorb to become photoactive. acs.org A significant application of DRS is the determination of the band gap energy (Eg) of a semiconductor photocatalyst. shimadzu.comrsc.org The band gap is the energy difference between the valence band and the conduction band, and it dictates the minimum energy (and thus maximum wavelength) of a photon required to excite an electron, initiating the photocatalytic process. nih.gov
The band gap energy is typically calculated from the DRS data using a Tauc plot, which relates the absorption coefficient to the photon energy. rsc.orgyoutube.com By modifying a photocatalyst, for example, by doping or sensitizing it with a dye, its light absorption properties can be altered. DRS can detect these changes, such as a red-shift in the absorption edge, which indicates a narrowing of the band gap and enhanced absorption of visible light. nih.govmdpi.com For instance, studies have shown that sensitizing TiO₂ with a disperse blue dye can enhance its absorption of visible light, which is confirmed by their diffuse reflectance spectra. mdpi.commdpi.com
Table 4: Example of Band Gap Energy Calculation from DRS Data
| Photocatalyst | Modification | Effect on Light Absorption | Estimated Band Gap (eV) |
|---|---|---|---|
| TiO₂ | None | UV absorption | ~3.2 - 3.5 |
| TiO₂ | Dye-sensitized | Enhanced visible light absorption | May decrease |
| ZnONPs | None | UV absorption | 3.22 |
| ZnONPs | Vitamin C adduct | Decreased band gap | 3.06 |
This table is illustrative, combining general knowledge with specific data from search results. rsc.orgnih.gov
Environmental Distribution, Fate, and Monitoring of Disperse Blue 82
Occurrence and Concentration Profiles in Aquatic and Industrial Effluent Matrices
Disperse Blue 82, along with other disperse dyes, is frequently detected in textile wastewater and receiving water bodies. The concentration of these dyes can vary significantly depending on the industrial processes, the efficiency of wastewater treatment plants, and the nature of the aquatic environment.
Studies have shown that a significant portion of disperse dyes used in dyeing processes can be lost to wastewater. For instance, it is estimated that up to 20% of dyes used for coloring activities may be released into wastewater. In a study of the Yamaska River in Canada, which receives discharges from textile mills, Disperse Blue 79, a structurally similar dye to Disperse Blue 82, was identified in river water, suspended solids, and sediments. cetesb.sp.gov.br Another study on the Cristais River in Brazil also detected the presence of mutagenic dyes in the river, attributing them to industrial effluent. cetesb.sp.gov.br
Concentrations of disperse dyes in environmental samples can range from nanograms per liter (ng/L) to micrograms per liter (µg/L). Research utilizing advanced analytical techniques has quantified various disperse dyes in both treated effluents and river waters. For example, in one study, concentrations of Disperse Red 1, Disperse Blue 373, and Disperse Violet 93 in a Brazilian river ranged from 84 to 3452 ng/L. oup.com While specific data for Disperse Blue 82 is limited, the presence of other disperse dyes in these concentration ranges highlights the potential for Disperse Blue 82 to be present in similar aquatic environments. A study focusing on a textile industrial park in another region found Disperse Blue 291 at concentrations up to 6.81 µg/L in the receiving river. unesp.br
The following interactive table summarizes reported concentrations of various disperse dyes in different environmental matrices, providing a context for the potential occurrence levels of Disperse Blue 82.
Interactive Data Table: Reported Concentrations of Disperse Dyes in Environmental Matrices
| Dye Name | Matrix | Concentration Range | Location | Reference |
| Disperse Red 1 | River Water | 84 - 3452 ng/L | Brazil | oup.com |
| Disperse Blue 373 | River Water | 84 - 3452 ng/L | Brazil | oup.com |
| Disperse Violet 93 | River Water | 84 - 3452 ng/L | Brazil | oup.com |
| Disperse Blue 291 | River Water | up to 6.81 µg/L | Not Specified | unesp.br |
| Disperse Orange 30 | River Water | Not Specified | Not Specified | unesp.br |
| Disperse Red 1 | River Water | Not Specified | Not Specified | unesp.br |
| Disperse Violet 93 | River Water | Not Specified | Not Specified | unesp.br |
| Disperse Yellow 3 | River Water | Not Specified | Not Specified | unesp.br |
Environmental Persistence and Transport Mechanisms in Diverse Compartments
The environmental persistence of Disperse Blue 82 is a key factor in its potential for long-range transport and long-term ecological impact. Like other azo disperse dyes, Disperse Blue 82 is designed to be chemically stable to ensure the colorfastness of dyed textiles. canada.ca This inherent stability contributes to its persistence in the environment.
Azo disperse dyes generally exhibit low water solubility and a tendency to adsorb to particulate matter and sediment in aquatic systems. cetesb.sp.gov.brcanada.ca This sorption behavior is a primary transport mechanism, leading to the accumulation of these dyes in sediments. canada.ca Once in the sediment, they can persist for extended periods, especially under aerobic conditions. canada.ca
Under anaerobic conditions, such as those found in buried sediments, azo dyes like Disperse Blue 79 can undergo reductive cleavage of the azo bond. grafiati.com This process can lead to the formation of potentially more mobile and toxic aromatic amines. canada.cagrafiati.com Studies on Disperse Blue 79 have shown that it can be readily reduced in anoxic sediment-water systems, with half-lives on the order of minutes to hours. researchgate.net One study reported a 98.2% degradation of Disperse Blue 79:1 after 15 days under anaerobic conditions. canada.ca The persistence of these dyes is also influenced by the organic carbon content of the sediment, with less degradation observed in sediments with low organic carbon. researchgate.net
The ultimate environmental fate of Disperse Blue 82 is therefore dependent on a complex interplay of its physicochemical properties and the specific conditions of the receiving environment. Its low volatility suggests that atmospheric transport is not a significant pathway. acs.org Instead, its distribution is primarily governed by aquatic transport, with a significant portion likely residing in sediment sinks. canada.caitrcweb.org
Development of Advanced Analytical Methods for Environmental Monitoring of Disperse Blue 82
The accurate and sensitive detection of Disperse Blue 82 in complex environmental matrices is crucial for assessing its distribution and potential risks. Due to the low concentrations at which this dye may be present and the complexity of environmental samples, sophisticated analytical methods are required.
Sample Preparation and Extraction Protocols for Complex Matrices
Effective sample preparation is a critical first step to isolate and concentrate Disperse Blue 82 from environmental samples, thereby removing interfering substances. Solid-phase extraction (SPE) is a widely used technique for the pre-concentration of disperse dyes from water samples. oup.comresearchgate.net This method involves passing the water sample through a solid sorbent material that retains the dye, which can then be eluted with a small volume of an appropriate solvent. researchgate.net The choice of sorbent and elution solvent is critical for achieving high recovery rates.
For sediment samples, extraction is typically performed using ultrasonication with a suitable solvent. cetesb.sp.gov.br The selection of the extraction solvent is based on the polarity of the target analyte. Given the hydrophobic nature of disperse dyes, organic solvents or mixtures of solvents are commonly employed. researchgate.net
Trace and Ultra-Trace Level Detection Strategies
Several advanced analytical techniques have been developed for the trace and ultra-trace level detection of disperse dyes in environmental samples. High-performance liquid chromatography (HPLC) coupled with various detectors is a common approach. researchgate.netwaters.com
UV-visible spectrophotometry can be used for the quantification of disperse dyes, particularly when dealing with mixtures, through the application of multivariate calibration methods like partial least squares (PLS) and principal component regression (PCR). researchgate.netresearchgate.net These chemometric techniques can resolve the overlapping spectra of different dyes in a sample. researchgate.net
For highly sensitive and selective detection, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice. oup.com This technique allows for the unambiguous identification and quantification of target dyes at very low concentrations, often in the nanogram per liter range. oup.com For instance, an SPE-LC-ESI-MS/MS method was developed to monitor disperse azo dyes in environmental water samples with limits of detection around 2.0 ng/L. oup.com Another method utilizing HPLC with UV and mass detection for the analysis of disperse dyes reported a detection limit of 0.7 mg/L for Disperse Blue 1, demonstrating the range of sensitivities achievable with different instrumental setups. waters.com
The following table lists some of the chemical compounds mentioned in this article.
Degradation and Remediation Technologies for Disperse Blue 82 Contamination
Adsorption-Based Removal Processes
Adsorption is a widely studied technique for dye removal due to its efficiency, simplicity, and cost-effectiveness rsc.org. It involves the transfer of dye molecules from the liquid phase to the surface of a solid adsorbent material.
Development and Characterization of Novel Adsorbent Materials
A variety of materials have been explored as adsorbents for dyes, including those relevant to Disperse Blue 82 or similar disperse dyes. These materials are characterized by properties such as high surface area, porosity, and the presence of functional groups that can interact with dye molecules rsc.org.
Activated Carbon: Activated carbon is a traditional and effective adsorbent due to its high surface area and pore structure researchgate.netpjoes.commdpi.com. Studies on the adsorption of disperse dyes, including Disperse Blue 79 (a related disperse dye), onto activated carbon prepared from various sources like rattan sawdust have shown promising results, with high adsorption capacities researchgate.net.
Chitosan (B1678972) and its Composites: Chitosan, a natural biopolymer, has gained attention as an adsorbent due to its amino and hydroxyl groups, which can interact with pollutants pjoes.comutar.edu.my. Chitosan composites incorporating materials like graphene oxide, zeolite, activated carbon, metal oxides (ZnO, Fe₃O₄), kaolin (B608303) clay, and MgO have been investigated for dye biosorption utar.edu.my. These modifications can enhance the adsorption capacity and selectivity of chitosan pjoes.com.
Fly Ash: Fly ash, an industrial waste product, has been utilized as a low-cost adsorbent for dye removal researchgate.netpjoes.commdpi.comresearchgate.net. Research on the adsorption of Disperse Blue 79 onto fly ash has demonstrated its potential, with adsorption efficiency influenced by factors such as temperature, adsorbent dose, and initial dye concentration researchgate.net.
Metal Oxides: Metal oxides, such as ZnO and Fe₃O₄, are also explored as adsorbents, often in composite materials utar.edu.myjwent.net. Their surface properties can be tailored for enhanced dye removal.
Zeolites: Zeolites, both natural and synthesized from materials like fly ash, are porous materials with ion-exchange capabilities that make them suitable for dye adsorption researchgate.netpjoes.commdpi.com.
Modified Nanoparticles: Modified nanoparticles, including magnetic nanoparticles like MgFe₂O₄, have been studied for dye adsorption, offering advantages in separation after treatment researchgate.netjwent.net. Fe₃O₄@SiO₂-APTES nanoparticles have shown high efficiency for removing reactive black 5, indicating the potential of modified nanoparticles for dye removal researchgate.net.
Characterization techniques such as X-ray diffraction (XRD), Fourier transform infrared spectroscopy (FTIR), scanning electron microscopy (SEM), and surface area analysis (e.g., BET) are commonly used to understand the structural and surface properties of these adsorbent materials and how they interact with dyes researchgate.netdeswater.com.
Adsorption Kinetics and Isotherm Modeling
To understand the adsorption process, kinetic and isotherm models are applied to experimental data. Kinetic models describe the rate of adsorption, while isotherm models describe the equilibrium relationship between the amount of dye adsorbed on the solid phase and the concentration of dye in the liquid phase at a constant temperature.
Studies on disperse dye adsorption onto various materials frequently report that the pseudo-second-order kinetic model provides a good fit to the experimental data, suggesting that the adsorption rate is controlled by a chemisorption process involving valence forces through electron exchange or sharing between the adsorbent and adsorbate researchgate.netresearchgate.netdeswater.com.
Adsorption isotherm data are often analyzed using models such as Langmuir, Freundlich, and Temkin researchgate.netresearchgate.netdeswater.comajchem-a.comnih.gov. The Langmuir model typically assumes monolayer adsorption onto a homogeneous surface, while the Freundlich model describes multilayer adsorption on heterogeneous surfaces researchgate.netresearchgate.netmdpi.com. The Temkin model considers the effects of indirect adsorbent-adsorbate interactions nih.gov. For Disperse Blue 79 adsorption onto fly ash, the Langmuir model was found to fit the data better than the Freundlich model researchgate.net. Similarly, for activated carbon from rattan sawdust, the Langmuir isotherm also provided a better description of the equilibrium data researchgate.net. However, for the adsorption of Disperse Blue 79 on HCl-activated biochar, the Freundlich isotherm was reported to be the best fit ajchem-a.com.
Thermodynamic Considerations in Adsorption Phenomena
Thermodynamic studies provide information about the feasibility and nature of the adsorption process, including enthalpy change (ΔH°), entropy change (ΔS°), and Gibbs free energy change (ΔG°).
For the adsorption of Disperse Blue 79 onto fly ash, increasing temperature was found to increase the adsorption process, indicating an endothermic process researchgate.net. This suggests that higher temperatures favor the adsorption of the dye onto fly ash researchgate.net. Similarly, for the adsorption of Disperse Blue 79 on HCl-activated biochar, thermodynamic analysis revealed an endothermic and spontaneous nature of the adsorption process, with positive ΔH° values and negative ΔG° values ajchem-a.com. The spontaneity of the process is confirmed by the negative values of ΔG° jwent.netajchem-a.com.
The magnitude of ΔH° can also provide insight into the type of adsorption; values typically below 40 kJ/mol suggest physisorption, while higher values may indicate chemisorption mdpi.com.
Advanced Oxidation Processes (AOPs) for Disperse Blue 82 Degradation
Advanced Oxidation Processes (AOPs) are chemical treatment methods that involve the generation of highly reactive species, such as hydroxyl radicals (•OH), which can degrade organic pollutants like dyes researchgate.net.
Photocatalytic Degradation Mechanisms
Photocatalytic degradation is an AOP that utilizes semiconductor photocatalysts activated by light to generate reactive species capable of breaking down dye molecules researchgate.netmdpi.comnih.govmdpi.com.
The general mechanism involves the absorption of photons by the semiconductor, leading to the excitation of electrons from the valence band to the conduction band, creating electron-hole pairs mdpi.com. These charge carriers can then migrate to the catalyst surface and react with water and dissolved oxygen to produce potent oxidizing radicals like •OH and superoxide (B77818) radicals (•O₂⁻) researchgate.netnih.govmdpi.com. These radicals attack the dye molecules, leading to their degradation into simpler compounds, potentially carbon dioxide and water mdpi.comtuiasi.ro.
Semiconductor Photocatalysts
Various semiconductor materials have been investigated for the photocatalytic degradation of dyes, including Disperse Blue 82 or similar structures.
TiO₂: Titanium dioxide (TiO₂) is one of the most widely studied semiconductor photocatalysts due to its stability, non-toxicity, and strong oxidizing power researchgate.netmdpi.com. While pure TiO₂ is primarily activated by UV light due to its band gap, modifications like doping or coupling with other materials can extend its activity into the visible light spectrum mdpi.comrsc.orgnih.gov. Studies on the photocatalytic degradation of disperse dyes using TiO₂ under UV irradiation have shown its effectiveness researchgate.net.
ZnO: Zinc oxide (ZnO) is another semiconductor photocatalyst with properties similar to TiO₂, also primarily active under UV light researchgate.netcdmf.org.br. Doping with metals like Fe or combining with nanocomposites can enhance its photocatalytic activity and shift its absorption towards visible light rsc.orgcdmf.org.br.
Fe-doped Materials: Doping semiconductors like TiO₂ and ZnO with iron (Fe) can improve their photocatalytic efficiency, particularly under visible light rsc.orgnih.govcdmf.org.br. Fe doping can reduce electron-hole recombination and narrow the band gap, enhancing light absorption nih.gov. Studies have shown that Fe-doped TiO₂ can exhibit enhanced photocatalytic performance for dye degradation compared to pure TiO₂ nih.gov. Gold-doped iron oxide (Fe₂O₃) nanoparticles have also shown enhanced photocatalytic efficiency for degrading Disperse Blue 79 rsc.org.
Metal-Intercalated Layered Silicates: Metal-intercalated layered silicates, such as pillared interlayered clays (B1170129) (PILCs) modified with metals like copper and iron and containing TiO₂, have been explored as photocatalysts for dye degradation tuiasi.ro. These materials can offer both adsorption and photocatalytic capabilities, contributing to higher removal rates tuiasi.ro.
The efficiency of these photocatalysts is influenced by factors such as their crystal structure, particle size, surface area, and the presence of dopants or co-catalysts mdpi.comnih.gov.
Data Table: Examples of Adsorbent Materials and Performance for Dye Removal
| Adsorbent Material | Target Dye | Kinetic Model | Isotherm Model | Key Findings | Source |
| Fly Ash | Disperse Blue 79 | Pseudo-second-order | Langmuir | Adsorption increases with temperature (endothermic). | researchgate.net |
| Activated Carbon (Rattan Sawdust) | Disperse Orange 30 | Pseudo-second-order | Langmuir | Maximum monolayer adsorption capacity of 89.29 mg/g. | researchgate.net |
| HCl-Activated Biochar (Pine Waste) | Disperse Blue 79 | Not specified | Freundlich | Maximum adsorption capacity of 92.23 mg/g at 25 °C. Endothermic and spontaneous. | ajchem-a.com |
| Post-coagulation sludge | Methylene (B1212753) Blue | Pseudo-second-order | Jovanovic/Sips | Maximum adsorption capacity of 823.1 mg/g. Chemisorption involved. | deswater.com |
| MgFe₂O₄ Magnetic Nanoparticles | Methyl Orange | Not specified | Not specified | Exothermic and spontaneous process at optimum temperature. | jwent.net |
| Chitosan composites (various) | Various organic dyes | Pseudo-second-order | Langmuir | Monolayer chemisorption on homogeneous surface. Endothermic and spontaneous. | utar.edu.my |
Note: While Disperse Blue 82 was the primary focus, data for similar disperse dyes (like Disperse Blue 79 and Disperse Orange 30) and other dyes (like Methylene Blue and Methyl Orange) are included to illustrate the application of these materials and models in disperse dye or general dye removal studies, as direct studies on Disperse Blue 82 for all aspects were not exclusively found.
Data Table: Examples of Semiconductor Photocatalysts and Performance for Dye Degradation
| Photocatalyst Material | Target Dye | Light Source | Key Findings | Source |
| TiO₂ | Disperse Blue 1 | UV | Degradation rate influenced by TiO₂ type, pH, catalyst/substrate concentration, H₂O₂, and oxygen. | researchgate.net |
| N-doped TiO₂ nanoparticles (dye-sensitized) | Methylene Blue | UV, Visible | Dye sensitization improves photocatalytic activity. Higher efficiency under UV than visible light. | mdpi.com |
| Cu-Ti-PILCs | Disperse Blue 56 | UV | High removal rates (~97%). Adsorption and photocatalytic activity contribute. | tuiasi.ro |
| Fe-Ti-PILCs | Disperse Blue 56 | UV | High removal rates (~94%). Adsorption and photocatalytic activity contribute. | tuiasi.ro |
| Fe-doped TiO₂ | Rhodamine B | Solar | Enhanced photocatalytic activity compared to pure TiO₂. Reduced electron-hole recombination. | nih.gov |
| Gold-doped Fe₂O₃ nanoparticles | Disperse Blue 79 | Visible | Enhanced photocatalytic efficiency (35% improvement with 1% gold doping). Challenges with recombination. | rsc.org |
| Zn₀.₉₉Fe₀.₀₁O | Rhodamine B, 4-nitrophenol | Not specified | Enhanced photocatalytic activity compared to pure ZnO. Fe doping influences electron-hole separation. | cdmf.org.br |
Note: Data for similar disperse dyes (like Disperse Blue 1, Disperse Blue 56, and Disperse Blue 79) and other dyes (like Methylene Blue, Rhodamine B, and Methyl Orange) are included to illustrate the application of these photocatalysts in disperse dye or general dye degradation studies, as direct studies on Disperse Blue 82 for all aspects were not exclusively found.
Influence of Light Sources and Wavelengths on Degradation Efficiency
The efficiency of photocatalytic degradation of dyes, including Disperse Blue variants, is significantly influenced by the light source and its wavelength. Different photocatalysts have specific light absorption characteristics determined by their band gap energy. For instance, titanium dioxide (TiO₂) and zinc oxide (ZnO), common semiconductor photocatalysts, have wide band gaps and perform optimally under UV light irradiation scite.ai. However, the UV region constitutes a small fraction of the solar spectrum (less than 5%), necessitating the use of artificial UV light sources, which can be expensive scite.ai.
Studies on dye-sensitized TiO₂ nanoparticles have shown that the photocatalytic activity can be enhanced under both UV and visible light irradiation. The presence of a disperse blue dye facilitated faster electron-hole separation in N-doped TiO₂ nanoparticles under UV light compared to visible light mdpi.comresearchgate.net. The enhanced activity under UV was attributed to improved light absorption and high separation efficiency of photo-generated electron-hole pairs mdpi.comresearchgate.net. The conduction band and band gap of dye-sensitized N-doped TiO₂ nanoparticles were influenced by the wavelength of light sources, while the valence band remained unaffected mdpi.com.
Research on the photocatalytic degradation of other dyes has also highlighted the importance of wavelength. For example, the degradation of Rhodamine B by a visible light-driven photocatalyst showed maximum apparent quantum efficiency at 400–450 nm, confirming the visible-light-driven nature of the reaction nih.gov. Another study on methylene blue degradation using a Mg–Al LDH@g-C₃N₄@Ag₃PO₄ nanocomposite achieved 100% degradation after 45 minutes under visible light irradiation using a mercury light source with a 420 nm filter cutoff acs.org.
Dye Sensitization Effects in Photocatalysis
Dye sensitization is a strategy employed to extend the light absorption range of wide-band-gap semiconductors like TiO₂ into the visible spectrum, thereby enhancing their photocatalytic activity under visible light. In this process, dye molecules adsorbed onto the surface of the semiconductor act as photosensitizers. When the dye molecule absorbs visible light, it is excited to a higher energy state. This excited dye molecule can then inject an electron into the conduction band of the semiconductor, initiating the photocatalytic process.
Studies involving disperse blue dyes as sensitizers for N-doped TiO₂ nanoparticles deposited on PET filaments have demonstrated this effect. The disperse blue dye facilitated the electron-hole separation in the TiO₂ nanoparticles, leading to enhanced photocatalytic activity under UV irradiation mdpi.comresearchgate.net. Dye sensitization has been reported to promote electronic transition in TiO₂ nanoparticles, thus improving their photocatalytic activity mdpi.comresearchgate.net. While many water-soluble dyes are used for sensitization, their low stability in water can be a limitation mdpi.comnih.gov. Water-insoluble disperse dyes have also been explored for this purpose mdpi.com.
Role of Reactive Oxygen Species and Hydroxyl Radicals
Reactive Oxygen Species (ROS), particularly hydroxyl radicals (•OH) and superoxide radicals (O₂•−), play a crucial role in the photocatalytic degradation of organic pollutants like Disperse Blue 82. These highly reactive species are generated upon irradiation of the photocatalyst with light of appropriate wavelength.
The process typically begins with the absorption of light energy by the photocatalyst, leading to the excitation of electrons from the valence band to the conduction band and the formation of holes in the valence band nih.gov. These photogenerated electron-hole pairs can then react with water molecules and dissolved oxygen to produce ROS. Holes in the valence band can react with water or hydroxide (B78521) ions to form •OH radicals nih.gov. Electrons in the conduction band can react with dissolved oxygen to form O₂•− radicals, which can further participate in reactions to generate other ROS, including •OH nih.govaip.org.
Trapping experiments and electron spin resonance (ESR) techniques are often used to identify the specific ROS involved in the degradation process. Studies have shown that •OH and O₂•− radicals are the main species involved in the degradation of organic dyes in various AOPs aip.org. In some photocatalytic systems involving disperse blue dyes, it was concluded that holes (h⁺) played a more decisive role in the degradation of methylene blue compared to •OH and O₂•− radicals under both UV and visible light irradiation mdpi.com. The generation of these reactive species is central to the oxidative decomposition of the dye molecules into simpler, less toxic compounds nih.gov.
Fenton and Photo-Fenton Oxidation Systems
Fenton and photo-Fenton processes are powerful advanced oxidation technologies used for the degradation of recalcitrant organic pollutants, including textile dyes. The Fenton process relies on the reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) to generate highly reactive hydroxyl radicals (•OH) jabonline.inscielo.org.mx.
Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻
The photo-Fenton process enhances the Fenton reaction by utilizing UV or visible light irradiation. Light can accelerate the regeneration of Fe²⁺ from Fe³⁺ and also photolyze H₂O₂, leading to increased production of •OH radicals scielo.org.mx.
Fe³⁺ + hν → Fe²⁺ + •OH H₂O₂ + hν → 2•OH
Studies on the degradation of various dyes, such as Reactive Blue 19 and Methylene Blue, have demonstrated the effectiveness of Fenton and photo-Fenton processes. For Reactive Blue 19, maximum color reductions of 93.3% and 97.5% were achieved by Fenton and photo-Fenton processes, respectively, under optimum conditions ascelibrary.com. The efficiency of these processes is influenced by parameters such as pH, H₂O₂ concentration, and Fe²⁺ concentration ascelibrary.comresearchgate.net. An acidic pH (around 3) is generally favorable for these reactions ascelibrary.comresearchgate.net. Higher concentrations of H₂O₂ can increase degradation up to a certain point, beyond which a scavenging effect of excess H₂O₂ on •OH radicals can occur ascelibrary.comtandfonline.com.
Comparing Fenton and photo-Fenton processes, studies often show that photo-Fenton achieves higher degradation efficiency. For methylene blue, the photo-Fenton process showed an 82% efficiency in COD removal compared to 65% for the Fenton process under optimized conditions researchgate.net. Similarly, for Reactive Blue 19, photo-Fenton achieved a higher color reduction (97.5%) than Fenton (93.3%) ascelibrary.com. The synergistic action of light in the photo-Fenton process enhances the generation of reactive species and the degradation of intermediates scielo.org.mx.
Ozonation and Combined Photo-Ozonation Processes
Ozonation is an advanced oxidation process that utilizes ozone (O₃) as a powerful oxidizing agent for the degradation of organic pollutants in wastewater. Ozone can react directly with dye molecules or decompose in water to form hydroxyl radicals (•OH), which are even stronger oxidants researchgate.net.
O₃ + H₂O + hν → H₂O₂ + O₂ H₂O₂ + hν → 2•OH
Studies on the ozonation of disperse blue dyes have shown high color removal rates. Decolorization of three disperse dyes, including Disperse Blue 56, Disperse Blue 60, and Disperse Blue 79, by ozonation achieved color removal rates up to 100% and COD removal rates up to 68% uludag.edu.tr. Another study on the decolorization of CI Disperse Dark Blue 148 by ozonation also demonstrated its effectiveness researchgate.net.
While ozonation is effective for color removal, the mineralization (complete breakdown to CO₂ and water) of the dye molecules may not always be high researchgate.net. Combined photo-ozonation processes can improve mineralization compared to ozonation alone researchgate.net. For instance, the photo-Fenton-ozone process showed promising results for mineralization researchgate.net. The efficiency of ozonation and photo-ozonation can be influenced by factors such as pH and ozonation time researchgate.net.
Electrochemical Degradation Strategies
Electrochemical degradation is an emerging technology for the treatment of textile wastewater containing persistent dyes. This method involves the use of electrochemical cells where oxidation and reduction reactions occur at the electrodes, leading to the degradation of pollutants. Various electrochemical processes, such as electrocoagulation, electroflotation, and electrooxidation, can be employed.
In electrochemical oxidation, pollutants can be directly oxidized at the anode or indirectly oxidized by electrochemically generated reactive species, such as •OH radicals, chlorine, or active chlorine species researchgate.net. The anode material plays a crucial role in the efficiency of the process researchgate.net.
Studies on the electrochemical degradation of disperse dyes and other organic pollutants have shown promising results. For Disperse Blue 56, electrochemical degradation using aluminum electrodes has been investigated rsc.org. The degradation efficiency can be influenced by parameters such as current density, electrolyte concentration, and pH researchgate.net. Increasing current density and electrolyte concentration can lead to increased degradation rates researchgate.net.
Photoelectrocatalysis, a hybrid electrochemical and photocatalytic process, has also been explored for dye degradation. This method combines the advantages of both techniques, where a semiconductor electrode is irradiated with light while a potential is applied. This can enhance charge separation and the generation of reactive species scite.ai. Modified nano-TiO₂ film electrodes have been used for the photoelectrocatalytic degradation of Disperse Blue under both UV light and sunlight scite.ai. Co-doping of metal and non-metal ions in the TiO₂ film was found to improve degradation efficiency scite.ai. For instance, Y-F co-doping enhanced the utilization of visible light, while Ce-F co-doping improved the separation of photo-generated electron-hole pairs under UV light scite.ai.
Combined and Hybrid Advanced Oxidation Systems
To overcome the limitations of individual AOPs and enhance the degradation and mineralization of persistent dyes like Disperse Blue 82, combined and hybrid advanced oxidation systems have been developed. These systems integrate two or more AOPs or combine AOPs with other treatment methods to achieve synergistic effects.
Examples of combined AOPs include peroxone (O₃/H₂O₂), sono-photocatalysis, and photo-Fenton coupling mdpi.com. Combining different AOPs can lead to the generation of more free radicals and potentially eliminate some drawbacks of individual processes scispace.com. These combinations can result in synergistic effects that enhance removal efficiency mdpi.com.
Hybrid systems often integrate AOPs with biological processes or physicochemical methods like adsorption or membrane filtration scispace.comopenbiotechnologyjournal.comresearchgate.net. AOPs can be used as a pretreatment step to break down recalcitrant compounds, making the wastewater more amenable to subsequent biological treatment mdpi.commdpi.com. This integrated approach can be cost-effective and environmentally sustainable mdpi.commdpi.com.
Biodegradation and Bioremediation Approaches
Biodegradation utilizes the metabolic capabilities of microorganisms to break down dye molecules. This eco-friendly approach is often considered cost-effective and can lead to the mineralization of dyes into simpler compounds like CO2 and water. biotechnologia-journal.orgmdpi.comnih.govnih.gov
Microbial Degradation Pathways (e.g., fungal, microalgal, activated sludge systems)
Various microorganisms, including fungi, bacteria, yeasts, and algae, have demonstrated the ability to decolorize and degrade azo and anthraquinone (B42736) dyes. biotechnologia-journal.orgmdpi.comnih.govscientifictemper.com
Fungal degradation, particularly by white-rot fungi, is well-studied due to their production of extracellular ligninolytic enzymes that can degrade a wide range of aromatic compounds, including dyes. biotechnologia-journal.orgijcmas.comnih.govtandfonline.comiwaponline.comnih.gov Brown rot fungi have also shown potential in degrading disperse dyes. researchgate.netresearchgate.net Studies have investigated the decolorization of disperse dyes by specific fungal strains like Aspergillus niger and Trichoderma viride. nih.govomicsonline.org
Microalgae have also been explored for their ability to degrade and remove dyes from wastewater effluents. nih.govrsc.orgresearchgate.net Certain microalgal species, such as Chlorella sorokiniana, have shown promising decolorization rates for disperse dyes under optimized conditions. rsc.org
Activated sludge systems, commonly used in wastewater treatment plants, can contribute to dye removal, although their efficiency in degrading disperse dyes like Disperse Blue 79 (a related disperse blue dye) can be limited, with a significant portion of the dye partitioning into the sludge. epa.govcetesb.sp.gov.br However, combining anaerobic and aerobic treatment phases can enhance the degradation of azo dyes by initially cleaving the azo bonds under anaerobic conditions, followed by aerobic mineralization of the resulting aromatic amines. ijcmas.comnih.govresearchgate.net
Enzymatic Decolorization and Degradation (e.g., laccase, manganese peroxidase)
Enzymes, particularly oxidoreductases produced by microorganisms, play a crucial role in the enzymatic degradation of dyes. mdpi.comijcmas.comiwaponline.comnih.gov Laccases and manganese peroxidases (MnP) are among the predominant enzymes involved in the degradation of azo and anthraquinone dyes. nih.govijcmas.comtandfonline.comiwaponline.comnih.govresearchgate.netjmb.or.kr These enzymes catalyze the oxidation of dye molecules, leading to decolorization and structural breakdown. ijcmas.comiwaponline.com
Studies have investigated the use of immobilized laccase enzymes for the decolorization of disperse dyes. csic.esscirp.orgresearchgate.net The efficiency of enzymatic decolorization can be influenced by factors such as pH and enzyme concentration. jmb.or.krscirp.org
Table 1: Examples of Enzymatic Activity and Dye Degradation
| Enzyme | Source Microorganism(s) | Role in Dye Degradation |
| Laccase | Fungi (e.g., White-rot fungi), Bacteria | Oxidizes various organic substances, including dyes. csic.esijcmas.comiwaponline.com |
| Manganese Peroxidase | Fungi (e.g., White-rot fungi) | Oxidizes aromatic compounds, involved in dye degradation. ijcmas.comiwaponline.comresearchgate.netjmb.or.kr |
| Lignin (B12514952) Peroxidase | Fungi (e.g., White-rot fungi) | Degrades lignin and other aromatic compounds. ijcmas.comiwaponline.comresearchgate.netresearchgate.net |
| Azoreductase | Bacteria | Cleaves azo bonds in azo dyes under anaerobic conditions. mdpi.comnih.govijcmas.comnih.gov |
Identification of Degradation Intermediates and By-products in Biological Systems
The biological degradation of complex dye molecules like Disperse Blue 82 can result in the formation of various intermediate compounds and by-products. While some studies focus on decolorization as the primary indicator of degradation, the identification of these intermediates is crucial for understanding the degradation pathways and assessing the potential toxicity of the treated effluent.
Research into the microbial degradation of disperse dyes has indicated the formation of aromatic metabolites. gatech.edu For instance, the degradation of Disperse Blue 2BLN (a disperse blue dye) by Chlorella sorokiniana was found to convert the dye into several low-molecular-weight compounds, including dibutyl phthalate, ethylbenzene, and ethyl acetate (B1210297). rsc.org In anaerobic degradation of azo dyes, the cleavage of the azo bond typically leads to the formation of aromatic amines, which may require subsequent aerobic treatment for further mineralization. ijcmas.comcetesb.sp.gov.brnih.govresearchgate.net
Chemical Reduction and Oxidation Techniques for Disperse Blue 82
Chemical methods offer alternative or complementary approaches to biological treatment for the degradation of Disperse Blue 82. These techniques often involve the use of strong reducing or oxidizing agents to break down the dye molecule.
Chemical reduction techniques can be employed to cleave the azo bonds in azo dyes, leading to decolorization. google.com However, Disperse Blue 82 is an anthraquinone dye, and while reduction can affect its chromophore, oxidative processes are often more effective for the complete degradation of anthraquinone structures.
Oxidation techniques, particularly Advanced Oxidation Processes (AOPs), are powerful methods for degrading recalcitrant organic pollutants like disperse dyes. pnrsolution.orgresearchgate.net These processes typically involve the generation of highly reactive species, such as hydroxyl radicals (•OH), which can non-selectively attack and break down complex molecules.
Fenton and photo-Fenton processes, which utilize hydrogen peroxide (H2O2) and iron catalysts, have been investigated for the oxidative degradation of disperse dyes. pnrsolution.orgresearchgate.nettuiasi.roresearchgate.nettandfonline.comdergipark.org.tr The efficiency of Fenton-based processes is influenced by parameters such as pH, concentrations of the oxidant and catalyst, and reaction time. researchgate.netresearchgate.nettandfonline.com Studies have reported high color removal efficiencies for disperse dyes using Fenton and photo-Fenton methods. researchgate.nettuiasi.roresearchgate.net
Photocatalytic degradation, often employing semiconductor photocatalysts like titanium dioxide (TiO2) under UV or visible light irradiation, is another promising oxidation technique. tuiasi.ronih.govscite.aimdpi.comacs.orgresearchgate.netnih.gov Modified TiO2 catalysts and the addition of sensitizers can enhance the photocatalytic efficiency for dye degradation. scite.aimdpi.comnih.gov UV irradiation combined with manganese minerals has also shown effectiveness in the photodegradation of Disperse Blue 56 (a disperse blue dye). tuiasi.ronih.gov
Table 2: Examples of Chemical Oxidation Process Efficiencies for Disperse Dyes
| Chemical Process | Example Dye (often related Disperse Blue) | Reported Color Removal Efficiency | Reference |
| Fenton Oxidation | Disperse Blue 79 | 85-99% | pnrsolution.orgresearchgate.net |
| Photo-Fenton Oxidation | Disperse Blue 79 | >99% | researchgate.net |
| UV/Manganese Minerals | Disperse Blue 56 | ~94% | tuiasi.ronih.gov |
| Sono-photo-electro-Fenton (SPEF) | Disperse Blue 56 | 95.5% | researchgate.net |
| Photocatalytic (Modified nano-TiO2 film electrode) | Disperse Blue | 96.86% (under UV light) | scite.ai |
Other chemical oxidation methods, such as ozonation, have also been explored for dye decolorization, although their effectiveness can vary depending on the dye structure and operating conditions. researchgate.netresearchgate.net
Theoretical and Computational Chemistry Studies of Disperse Blue 82
Electronic Structure Calculations and Molecular Orbital Analysis
Electronic structure calculations are fundamental to understanding the optical and reactive properties of dye molecules. These methods, particularly those involving Frontier Molecular Orbitals (FMOs), are crucial for characterizing a dye's color and stability.
Detailed research findings from computational studies on various dye molecules demonstrate that the energy of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key descriptors. The HOMO is associated with the molecule's ability to donate electrons, while the LUMO relates to its ability to accept electrons. The energy difference between these two orbitals, known as the HOMO-LUMO gap, is directly related to the electronic excitation energy and, consequently, the wavelength of maximum absorption (λmax), which determines the dye's color. tandfonline.com A smaller energy gap typically corresponds to a longer wavelength of absorption.
For Disperse Blue 82, a typical study would involve optimizing its molecular geometry using a computational method like Density Functional Theory (DFT) and then calculating the energies and spatial distributions of its molecular orbitals. researchgate.net While specific published data for Disperse Blue 82 is not available, the expected output from such an analysis is illustrated in the table below.
Interactive Data Table: Illustrative Electronic Properties for Disperse Blue 82 Note: The following values are hypothetical and for illustrative purposes only, as specific computational studies on Disperse Blue 82 were not found in the searched literature.
| Parameter | Description | Illustrative Value |
|---|---|---|
| EHOMO | Energy of the Highest Occupied Molecular Orbital | -6.5 eV |
| ELUMO | Energy of the Lowest Unoccupied Molecular Orbital | -2.1 eV |
| Energy Gap (ΔE) | Difference between LUMO and HOMO energies (ELUMO - EHOMO) | 4.4 eV |
| Dipole Moment (µ) | Measure of the molecule's overall polarity | 5.2 Debye |
Analysis of the orbital diagrams would reveal the distribution of electron density. In many azo dyes, the HOMO is often located on the electron-donating groups and parts of the phenyl rings, while the LUMO is concentrated on the electron-accepting groups (like the nitro group) and the azo bridge. researchgate.net This charge transfer character upon excitation is fundamental to their function as colorants.
Density Functional Theory (DFT) Applications for Reactivity and Mechanism Prediction
Density Functional Theory (DFT) is a powerful and widely used computational tool for investigating the reactivity of molecules and elucidating reaction mechanisms. whiterose.ac.ukaip.orgresearchgate.net For dyes, DFT can predict sites susceptible to chemical attack, which is crucial for understanding degradation pathways and stability.
DFT calculations can generate molecular electrostatic potential (MEP) maps, which visualize the charge distribution across a molecule. Regions of negative potential (typically colored red) indicate electron-rich areas prone to electrophilic attack, while positive potential regions (blue) are electron-poor and susceptible to nucleophilic attack. mdpi.com Furthermore, reactivity descriptors derived from DFT, such as Fukui functions, can precisely identify the most reactive atoms in a molecule for different types of reactions. tuiasi.ro
In the context of dye degradation, DFT has been successfully used to model the reaction mechanisms of dyes with oxidizing agents like hydroxyl radicals. researchgate.net Such studies can map out the potential energy surface of the reaction, identify transition states, and calculate activation barriers, thereby predicting the most likely degradation pathway. For example, a DFT study on the related anthraquinone (B42736) dye Disperse Blue 1 identified the amine functionalities as the most probable reactive sites for oxidative decolorization. tuiasi.roresearchgate.net
A similar DFT investigation on Disperse Blue 82 would provide valuable predictions regarding its stability to light, heat, and chemical agents by identifying the most labile parts of the molecule. This would offer a theoretical basis for understanding its fastness properties and its degradation in wastewater treatment processes.
Molecular Dynamics Simulations of Intermolecular Interactions
Molecular Dynamics (MD) simulations are a computational method used to study the physical movement of atoms and molecules over time. rsc.org This technique is particularly valuable for understanding the intermolecular interactions between a dye molecule and its environment, such as a polymer fiber or a solvent. mdpi.com These interactions govern critical properties like dye solubility, diffusion into the fiber, and the final stability of the dyeing.
A typical MD simulation involves creating a simulation box containing the dye molecule (e.g., Disperse Blue 82) and the molecules of the surrounding medium (e.g., polyester (B1180765) polymer chains and water). The forces between all atoms are calculated using a force field, and Newton's laws of motion are applied to simulate their trajectories over a specific period. whiterose.ac.uk
From these simulations, one can derive key information:
Binding Energy: The strength of the interaction between the dye and the polymer fiber.
Radial Distribution Functions: To understand the structuring of solvent or polymer chains around the dye molecule.
Diffusion Coefficient: To quantify the rate at which the dye moves through the medium, which is essential for modeling the dyeing kinetics.
Studies on other guest-host systems, such as anthraquinone dyes in liquid crystals, have effectively used MD simulations to rationalize alignment trends and predict dichroic order parameters. whiterose.ac.uktandfonline.comnih.gov For Disperse Blue 82, MD simulations could model the dyeing process on polyester, providing insights into how the dye anchors itself within the amorphous regions of the polymer and the nature of the van der Waals and hydrogen bonding interactions that stabilize it.
Quantitative Structure-Activity Relationship (QSAR) Modeling for Environmental Fate (excluding biological activity)
Quantitative Structure-Activity Relationship (QSAR) models are statistical tools that attempt to predict the properties of a chemical based on its molecular structure. tandfonline.com In environmental science, QSAR is used to estimate the fate of chemicals, including their persistence, distribution, and potential for degradation in various environmental compartments like water, soil, and air.
For a dye like Disperse Blue 82, QSAR models could be used to predict key environmental fate parameters:
Log Kow (Octanol-Water Partition Coefficient): Indicates the tendency of a chemical to partition into organic matter (like sediments or biota) versus water.
Biodegradation: Predicts the likelihood and rate at which the dye will be broken down by microorganisms.
Soil Adsorption Coefficient (Koc): Estimates how strongly the dye will bind to organic matter in soil and sediment.
However, a significant challenge in applying QSAR to dyes is that their complex structures often fall outside the domain of applicability of many standard models. canada.ca Experts have noted that structural classes like disperse azo dyes are "difficult to model" with high accuracy using conventional QSARs. canada.ca Therefore, predictions must be interpreted with caution, and ideally, read-across approaches using data from structurally similar analogue chemicals are employed. canada.ca
While no specific QSAR studies for Disperse Blue 82 were found, the following table illustrates the type of data that would be generated from such a model to aid in environmental risk assessment.
Interactive Data Table: Illustrative QSAR-Predicted Environmental Fate Properties for Disperse Blue 82 Note: These values are for illustrative purposes to show the output of a QSAR model and are not based on published data for Disperse Blue 82.
| Parameter | Description | Predicted Outcome |
|---|---|---|
| Biodegradation | Likelihood of rapid breakdown in the environment | Not readily biodegradable |
| Log Kow | Octanol-water partition coefficient | 3.5 |
| Koc (Soil Adsorption) | Tendency to adsorb to soil/sediment | High |
| Atmospheric Fate | Persistence in the atmosphere | Likely to be removed by deposition |
These predictive models are essential for regulatory agencies to screen chemicals and prioritize those that may require more extensive experimental testing to characterize their environmental impact.
Application and Performance in Textile and Industrial Contexts Academic Focus
Dyeing Kinetics and Thermodynamic Studies on Various Substrates
The application of disperse dyes to synthetic fibers like polyester (B1180765) is a complex process governed by thermodynamic and kinetic principles. The dyeing process typically involves the diffusion of dye from the solution, adsorption onto the fiber surface, and subsequent diffusion into the fiber's amorphous regions. crimsonpublishers.comresearchgate.netsci-hub.st
Polyester: The dyeing of polyester with disperse dyes is well-understood to follow a solid solution theory, where the dye partitions between the dyebath and the fiber. crimsonpublishers.com This distribution is described by the Nernst isotherm, which indicates that the fiber acts as a solvent for the dye. hilarispublisher.com The process is significantly influenced by temperature, with higher temperatures (around 130°C) generally required for effective dyeing of polyester. crimsonpublishers.com
Kinetic studies on polyester reveal that the rate of dyeing and the diffusion coefficient increase with temperature. researchgate.netresearchgate.net The activation energy of diffusion represents the energy barrier a dye molecule must overcome to penetrate the polymer matrix. researchgate.net For instance, in rapid dyeing processes for polyester, Disperse Blue 82 has shown a high degree of absorption (≧90%) after just 5 minutes at 130°C. google.com
Thermodynamic parameters such as standard affinity (Δμ°), enthalpy change (ΔH°), and entropy change (ΔS°) are crucial for understanding the driving forces of the dyeing process. hilarispublisher.comresearchgate.net Standard affinity measures the dye's tendency to move from the dyebath to the fiber. hilarispublisher.com The enthalpy change indicates whether the process is exothermic or endothermic, while the entropy change reflects the change in disorder of the dye molecules. hilarispublisher.comresearchgate.net Studies have shown that for some disperse dyes on polyester, the adsorption process is exothermic, with Van der Waals forces playing a significant role in the dye-fiber attraction. researchgate.netresearchgate.net
Polyamide and Acetate (B1210297): Disperse dyes, including by extension Disperse Blue 82, are also used for dyeing other synthetic fibers like polyamide (nylon) and cellulose (B213188) acetate. hermetachem.com The fundamental principles of dyeing kinetics and thermodynamics still apply, though the specific parameters will differ due to the distinct chemical and physical structures of these fibers compared to polyester. The interaction between the dye and the fiber is primarily through weak intermolecular forces.
Interaction Mechanisms of Disperse Blue 82 with Textile Fiber Architectures
The interaction between Disperse Blue 82 and textile fibers is primarily governed by the principles of adsorption and diffusion. As a non-ionic disperse dye, it has low water solubility and is applied from a fine aqueous dispersion. hermetachem.com The dye molecules are adsorbed onto the fiber surface and then diffuse into the amorphous regions of the polymer. researchgate.net
The use of auxiliaries like cyclodextrins can modify the dyeing process. Cyclodextrins can form inclusion complexes with disperse dyes, which can alter their properties and influence the quality of the dyeing. semanticscholar.orgupc.edu This can be a strategy to improve dye uptake and fastness properties.
Supercritical Carbon Dioxide (scCO2) Dyeing Processes
Supercritical carbon dioxide (scCO2) has emerged as an environmentally friendly alternative to water-based dyeing for synthetic fibers, particularly polyester. polito.it This technology utilizes scCO2 as a solvent for disperse dyes, completely eliminating the need for water and the subsequent energy-intensive drying process. polito.itglobal-sci.com
Disperse dyes, including Disperse Red 82, exhibit increased solubility in scCO2 at elevated pressures and temperatures. researchgate.netresearchgate.net For instance, studies have shown that the solubility of some disperse dyes can be enhanced by approximately 100-fold as the pressure increases from 15 to 30 MPa. researchgate.net The scCO2 acts as a plasticizing agent for polyester, swelling the fiber and increasing the mobility of the polymer chains, which in turn enhances the diffusion of the dye into the fiber. polito.it
The dyeing process in scCO2 is influenced by parameters such as temperature, pressure, time, and CO2 flow rate. researchgate.net Research on various disperse dyes, including those with similar structures to Disperse Blue 82, has demonstrated that increasing these parameters generally leads to higher color strength (K/S values) and fixation rates. researchgate.net For example, studies on Disperse Yellow 82 on wool in scCO2 showed improved K/S values and acceptable color fastness. researchgate.net
Photostability and Thermal Stability Assessment in Polymeric Matrices
The stability of a dye within a polymer matrix is crucial for the longevity of the colored product. Photostability refers to the dye's resistance to fading upon exposure to light, while thermal stability relates to its ability to withstand heat without degradation.
Photostability: The photostability of disperse dyes can be influenced by the polymer matrix itself. arxiv.org Light absorption by the dye can lead to photothermal heating of the polymer or the generation of reactive species that can interact with the polymer chain, causing degradation. arxiv.org Doping dyes into a solid matrix like a polymer can sometimes mitigate photodegradation. arxiv.org
Thermal Stability: Disperse dyes are generally crystalline materials with high melting points (often >150°C), which contributes to their thermal stability. hermetachem.com Advanced pigments can be engineered for enhanced thermal stability within specific polymer matrices. emerald.com The thermal stability of the dye-polymer system is important, especially for applications where the material will be exposed to high temperatures. The scCO2 dyeing process itself has been shown not to alter the thermal stability of the polymer.
Evaluation of Fastness Properties
The fastness properties of a dyed textile determine its ability to retain its color during use and care. Key fastness properties include light fastness and wash fastness.
Light Fastness: Light fastness is a measure of a dye's resistance to fading when exposed to light. Disperse dyes generally have fair to good light fastness, with ratings often in the range of 4-5 on the blue scale. hermetachem.com Some sources indicate that Disperse Blue 82 has a light fastness rating of 5. worlddyevariety.com For specific applications like automotive fabrics, exceptional light fastness is required. kayakuth.co.th
Wash Fastness: Wash fastness refers to the resistance of the color to washing. Disperse dyes typically exhibit moderate to good wash fastness, with ratings often around 3-4. hermetachem.com One source provides a wash fastness rating of 5 for Disperse Blue 82. worlddyevariety.com High-performance disperse dyes are available that offer excellent wash fastness. made-in-china.com The wash fastness of disperse-dyed polyester can be improved through after-treatment processes like ozonation. uludag.edu.tr
Other Fastness Properties:
Perspiration Fastness: The resistance of the color to the effects of perspiration. Disperse Blue 82 has been reported to have a perspiration fastness rating of 5. worlddyevariety.com
Sublimation Fastness: The resistance of the dye to migrate from the fiber when heated. This is an important property, especially for polyester which is often heat-set. hnykimya.com
Rubbing Fastness: The resistance of the color to rubbing off onto other surfaces.
Table of Fastness Properties for Disperse Blue 82
| Fastness Property | Rating | Source |
| Light Fastness | 5 | worlddyevariety.com |
| Wash Fastness | 5 | worlddyevariety.com |
| Perspiration Fastness | 5 | worlddyevariety.com |
| Ironing Fastness | 4-5 | worlddyevariety.com |
Future Research Trajectories and Emerging Paradigms for Disperse Blue 82
Design and Synthesis of Next-Generation Environmentally Benign Disperse Blue Analogs
Research is exploring the synthesis of new disperse dyes with improved environmental profiles. This includes developing environmentally benign synthesis methods, such as grinding at room temperature under solvent-free conditions, which can offer simple conditions, excellent conversions, and reduced environmental impact compared to traditional methods. researchgate.netlongdom.org The goal is to create dyes that are less toxic, more readily biodegradable, and have a lower environmental footprint throughout their lifecycle. longdom.orggoogle.com Studies are also investigating the synthesis of novel disperse dyes with potential biological activities, such as antioxidant and antimicrobial properties, which could offer additional benefits. researchgate.netnih.gov
Development of Advanced Materials for Integrated Remediation Systems
Advanced materials are being developed and investigated for their application in the remediation of textile wastewater containing dyes like Disperse Blue 82. Adsorption is considered an efficient, cost-effective, and environmentally friendly method for dye removal. nih.govfrontiersin.orgrsc.org Various adsorbents, including activated carbon, metal oxide-based materials, carbon-based materials, bio-adsorbents, metal-organic frameworks (MOFs), and polymer-based materials, are being explored for their high efficiency and reusability. nih.govrsc.org Biomass-based adsorbents, derived from sources like weeds, orange seed powder, and fly ash, are particularly attractive due to their low cost, sustainability, and availability. nih.govfrontiersin.org Modified materials, such as zeolite synthesized from cenospheres, have shown high removal efficiencies for disperse dyes. semanticscholar.org
In Situ and On-Site Treatment Technologies for Textile Wastewater Effluents
There is a growing need for low-cost, eco-friendly, and in situ applicable methods for treating dye-containing wastewater. hanyang.ac.kr Research is focusing on developing integrated treatment systems that can be implemented directly at textile facilities. Combining biological processes with advanced oxidation processes (AOPs) is a promising approach. mdpi.comlu.se Biological methods, utilizing bacteria, fungi, yeast, and algae, can degrade dyes and reduce organic content, although their effectiveness can be limited by the presence of bio-persistent compounds. nih.govcsuohio.edumdpi.comfrontiersin.org AOPs, such as ozonation, photocatalysis, Fenton reaction, and electrochemical techniques, can further degrade recalcitrant byproducts. nih.govcsuohio.edumdpi.comfrontiersin.orgrsc.org Phytoremediation, using plants and their associated microorganisms, is also being explored as a novel approach for dye degradation in contaminated sites. hanyang.ac.kr Membrane separation technologies, including ultrafiltration, nanofiltration, and reverse osmosis, are also employed for dye removal, although membrane fouling remains a challenge. mdpi.commdpi.comrsc.org
Application of Artificial Intelligence and Machine Learning in Process Optimization and Prediction
Circular Economy Principles and Resource Recovery from Disperse Blue 82 Containing Waste Streams
The principles of a circular economy are being applied to the textile industry to minimize waste and maximize resource utilization. yoursay.sa.gov.aucircularinnovation.cafuturerecycling.com.au This involves moving away from a linear "take-make-dispose" model towards a closed-loop system where resources are kept in use for as long as possible. yoursay.sa.gov.aucircularinnovation.ca For dye-containing waste streams, including those with Disperse Blue 82, resource recovery is a key focus. circularinnovation.cafuturerecycling.com.au This involves recovering usable materials from wastewater and textile waste to create new inputs or products. circularinnovation.ca While traditional recycling methods exist, advanced recycling technologies, including chemical recycling, are being explored to process mixed waste streams and recover valuable components. core.ac.uk The goal is to transform pollutants and waste into resources, reducing the reliance on virgin raw materials and minimizing environmental impact. yoursay.sa.gov.aucircularinnovation.ca
Q & A
Q. How can computational modeling complement experimental data to predict Disperse Blue 82’s behavior under untested environmental conditions?
- Methodological Answer : Employ density functional theory (DFT) to simulate excited-state reactions and identify degradation pathways. Validate models with empirical Arrhenius parameters (activation energy, pre-exponential factor) derived from temperature-dependent studies. Use QSAR (Quantitative Structure-Activity Relationship) to correlate substituent effects (e.g., hydroxyl groups) with photostability trends .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
